(3-Cyclopropyl-5-(trifluoromethoxy)phenyl)methanol

• IUPAC Name: [3-cyclopropyl-5-(trifluoromethoxy)phenyl]methanol
• InChI: InChI=1S/C11H11F3O2/c12-11(13,14)16-10-4-7(6-15)3-9(5-10)8-1-2-8/h3-5,8,15H,1-2,6H2
• InChI Key: MFZLONNTXXNZDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=CC(=C2)CO)OC(F)(F)F
• Molecular Formula: C11H11F3O2
• Molecular Weight: 232.20 g/mol

Description

(3-Cyclopropyl-5-(trifluoromethoxy)phenyl)methanol: is an organic compound characterized by the presence of a cyclopropyl group, a trifluoromethoxy group, and a phenyl ring attached to a methanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Cyclopropyl-5-(trifluoromethoxy)phenyl)methanol typically involves the use of Suzuki–Miyaura coupling reactions. This method is favored for its mild reaction conditions and functional group tolerance . The process generally involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst and a base.

Industrial Production Methods: Industrial production of (3-Cyclopropyl-5-(trifluoromethoxy)phenyl)methanol may involve large-scale Suzuki–Miyaura coupling reactions, utilizing automated reactors to ensure consistency and efficiency. The choice of reagents and catalysts is optimized to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: (3-Cyclopropyl-5-(trifluoromethoxy)phenyl)methanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or hydrocarbons.

Substitution: The trifluoromethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium methoxide or potassium tert-butoxide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce alcohols.

Scientific Research Applications

Chemistry: In chemistry, (3-Cyclopropyl-5-(trifluoromethoxy)phenyl)methanol is used as a building block for the synthesis of more complex molecules. Its unique structure makes it valuable in the development of new materials and catalysts.

Biology: In biological research, this compound is studied for its potential interactions with biological macromolecules. Its trifluoromethoxy group is of particular interest due to its ability to enhance the bioavailability and metabolic stability of pharmaceutical compounds .

Medicine: In medicine, (3-Cyclopropyl-5-(trifluoromethoxy)phenyl)methanol is investigated for its potential therapeutic applications. Compounds containing trifluoromethoxy groups have shown promise in the treatment of various diseases due to their unique pharmacokinetic properties .

Industry: In the industrial sector, this compound is used in the development of agrochemicals and specialty chemicals. Its stability and reactivity make it suitable for various applications, including the synthesis of herbicides and insecticides .

Mechanism of Action

The mechanism of action of (3-Cyclopropyl-5-(trifluoromethoxy)phenyl)methanol involves its interaction with specific molecular targets. The trifluoromethoxy group enhances the compound’s ability to bind to enzymes and receptors, thereby modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

• (3-Methoxy-5-(trifluoromethyl)phenyl)methanol
• (3-Cyclopropyl-5-(trifluoromethyl)phenyl)methanol

Uniqueness: (3-Cyclopropyl-5-(trifluoromethoxy)phenyl)methanol is unique due to the presence of both a cyclopropyl group and a trifluoromethoxy group. This combination imparts distinct chemical and physical properties, such as increased stability and reactivity, compared to similar compounds .